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Compound of Interest

Compound Name: Benzoyl bromide

Cat. No.: B1216830 Get Quote

This guide provides essential safety, handling, and disposal protocols for benzoyl bromide,

tailored for researchers, scientists, and drug development professionals. Adherence to these

procedures is critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Logistical Information
Benzoyl bromide is a corrosive, combustible, and lachrymatory chemical that reacts violently

with water.[1][2][3][4] It can cause severe skin burns, serious eye damage, and respiratory

irritation.[1][5] Always consult your institution's Environmental Health and Safety (EHS)

department before handling or disposing of this chemical, as their guidelines supersede any

information provided here.[6]

1.1 Personal Protective Equipment (PPE) Appropriate PPE is mandatory when handling

benzoyl bromide. This includes, but is not limited to:

Eye Protection: Chemical safety goggles and a full-face shield.[6]

Hand Protection: Chemical-resistant gloves, such as Viton® or nitrile. Always inspect gloves

before use and use proper removal techniques.[5]

Body Protection: A lab coat and a chemical-resistant apron if there is a risk of splashing.[6]

Respiratory Protection: All work must be conducted in a certified chemical fume hood to

minimize inhalation exposure.[6]
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1.2 Handling and Storage

Handle benzoyl bromide in a well-ventilated area, preferably within a chemical fume hood.

[6][7]

Ensure that an eyewash station and an emergency safety shower are readily accessible.[6]

[8]

Keep containers tightly closed and store in a cool, dry, and well-ventilated area, away from

heat, sparks, or open flames.[2][7] The storage area should be secure and designated for

corrosive materials.[1]

Benzoyl bromide is sensitive to moisture and should be protected from it during storage.[2]

It is incompatible with strong oxidizing agents, strong bases, alcohols, amines, and metals.

[2][5] Store it separately from these materials.

Quantitative Data Summary
The following table summarizes key quantitative data for benzoyl bromide.
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Property Value Citations

Chemical Formula C₇H₅BrO [5]

Molecular Weight 185.02 g/mol -

Appearance
Colorless to yellow liquid with a

pungent odor
[3][9]

Boiling Point 218-219 °C -

Melting Point -3 to -1 °C [7]

Flash Point 86 °C (186.8 °F) [7]

Density 1.57 g/cm³ -

UN Number 3265 [1]

NFPA 704 Rating
Health: 3, Flammability: 2,

Instability: 0
[5]

HMIS Classification
Health: 2, Flammability: 2,

Physical Hazard: 0
[5]

Experimental and Disposal Protocols
3.1 Spill Management Protocol In the event of a benzoyl bromide spill, immediate and precise

action is required to mitigate hazards.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[8]

Ventilate: Ensure the area is well-ventilated, using the chemical fume hood if the spill is

contained within it.

Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing

equipment.[2][8]

Don PPE: Wear the full PPE as described in section 1.1.

Contain Spill: Prevent the spill from entering drains or water courses.[10]
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Absorb Spill: Cover the spill with a dry, inert absorbent material such as sand, dry lime, or

soda ash. DO NOT USE WATER or combustible materials like sawdust.[2][8]

Collect Waste: Carefully collect the absorbed material and place it into a suitable, clearly

labeled, and closed container for hazardous waste.[2][5][8]

Decontaminate: Clean the spill area thoroughly.

Dispose: Treat the collected waste as hazardous and follow the disposal protocol outlined

below.

3.2 Benzoyl Bromide Disposal Protocol The primary and required method for disposing of

benzoyl bromide is through a licensed hazardous waste disposal company.[5][6] Do not

attempt to dispose of this chemical down the drain or with regular laboratory trash.

Waste Characterization: Classify the waste as a corrosive, halogenated organic hazardous

waste. It may fall under EPA hazardous waste number D002 for corrosivity.[10]

Containerization:

Ensure the waste benzoyl bromide is stored in its original container or a compatible, non-

reactive container that is clearly labeled with "Hazardous Waste" and the full chemical

name: "Benzoyl Bromide".[6]

Do not mix benzoyl bromide waste with other waste streams unless explicitly permitted

by your institution's EHS department.[6]

Storage Pending Disposal:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area.[6]

The storage area must be away from incompatible materials.[6]

Neutralization (for residual amounts or decontamination):

While bulk amounts must be handled by professionals, small residual amounts on

equipment or empty containers can be neutralized.
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Protocol: Slowly and cautiously add a 5% aqueous solution of sodium hydroxide or soda

ash to decontaminate empty containers.[10] This is an exothermic reaction that will

produce hydrogen bromide gas; therefore, it must be performed in a chemical fume hood

with extreme care.

The neutralized solution should then be collected and disposed of as hazardous waste

according to institutional protocols.

Arrange for Disposal: Contact your institution's EHS department to schedule a pickup for the

hazardous waste.[6] Provide them with accurate information about the waste's composition

and volume.

Mandatory Visualizations
Benzoyl Bromide Disposal Workflow
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Handling Benzoyl Bromide

Wear Full PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Precaution

Work in Chemical Fume Hood

Spill Occurs?

Routine Use Complete

 No

Follow Spill Protocol:
1. Evacuate & Ventilate

2. Absorb with Inert Material (Sand, Soda Ash)
3. Collect in Sealed Container

 Yes

Generate Hazardous Waste
(Expired chemical, reaction byproduct, or spill cleanup material)

Containerize & Label Waste
'Hazardous Waste: Benzoyl Bromide'

Store in Designated Secure Area
(Away from incompatibles)

Contact EHS for Pickup

Professional Disposal
(Licensed Waste Company)

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of benzoyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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